3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid

• IUPAC Name: 3-[[2-(2,4-dichlorophenoxy)acetyl]amino]-3-(3,4-dimethoxyphenyl)propanoic acid
• InChI: InChI=1S/C19H19Cl2NO6/c1-26-16-5-3-11(7-17(16)27-2)14(9-19(24)25)22-18(23)10-28-15-6-4-12(20)8-13(15)21/h3-8,14H,9-10H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key: IWGUSSQNOHLFTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CC(=O)O)NC(=O)COC2=C(C=C(C=C2)Cl)Cl)OC
• Molecular Formula: C19H19Cl2NO6
• Molecular Weight: 428.3 g/mol

Description

3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid, also known as DCPA, is a herbicide that is widely used in agriculture to control the growth of weeds. It belongs to the chemical family of aryloxyphenoxypropionic acids and is known for its selective action against grassy weeds. DCPA has been used for several decades and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid acts as a selective inhibitor of the enzyme acetolactate synthase (ALS), which is involved in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. By inhibiting this enzyme, 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid prevents the synthesis of these amino acids, which are essential for the growth and development of plants. This selective action against grassy weeds makes 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid an effective herbicide for use in agriculture.
Biochemical and Physiological Effects
3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid has been shown to have several biochemical and physiological effects on plants. It inhibits the activity of ALS, leading to a decrease in the biosynthesis of branched-chain amino acids. This, in turn, leads to a decrease in the production of proteins and nucleic acids, which are essential for the growth and development of plants. 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid also affects the photosynthetic process by inhibiting the activity of the enzyme ribulose-1,5-bisphosphate carboxylase/oxygenase (Rubisco), which is involved in the fixation of carbon dioxide during photosynthesis.

Advantages and Limitations for Lab Experiments

3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid has several advantages for use in lab experiments. It is a selective herbicide that can be used to control the growth of grassy weeds without affecting other plant species. This makes it a useful tool for studying the effects of weed competition on crop growth and development. 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid is also relatively easy to use and has a low toxicity to humans and other animals.
However, there are also some limitations to the use of 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid in lab experiments. It is a herbicide that is designed to kill plants, and as such, it can have unintended effects on the environment. It is important to use 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid in a controlled manner to minimize any potential negative impacts. Additionally, 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid is not effective against all types of weeds, and alternative herbicides may be needed for certain applications.

Future Directions

There are several potential future directions for the use of 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid in scientific research. One area of interest is the development of 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid-based herbicides that are more effective and have a lower environmental impact than current herbicides. Another area of interest is the use of 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid in combination with other herbicides to improve weed control and reduce the development of herbicide resistance. Additionally, 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid may have potential applications in the treatment of certain diseases, such as cancer and Alzheimer's disease, and further research is needed to explore these possibilities.

Scientific Research Applications

3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid has been used in several scientific research studies to investigate its mechanism of action and potential applications in various fields. For example, 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid has been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.